4-Bromo-6,7-dimethoxy-isoindolin-1-one
Overview
Description
“4-Bromo-6,7-dimethoxy-isoindolin-1-one” is a chemical compound with the CAS Number: 954239-46-4 . It has a molecular weight of 272.1 and its IUPAC name is 4-bromo-6,7-dimethoxy-1-isoindolinone . It is a white solid and is used as an organic synthesis intermediate and pharmaceutical intermediate .
Molecular Structure Analysis
The InChI code for “4-Bromo-6,7-dimethoxy-isoindolin-1-one” is 1S/C10H10BrNO3/c1-14-7-3-6 (11)5-4-12-10 (13)8 (5)9 (7)15-2/h3H,4H2,1-2H3, (H,12,13) . This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
“4-Bromo-6,7-dimethoxy-isoindolin-1-one” is a white solid . It has a molecular weight of 272.1 and its molecular formula is C10H10BrNO3 .
Scientific Research Applications
Pharmaceutical Research: Analgesic Properties
4-Bromo-6,7-dimethoxy-isoindolin-1-one has been studied for its potential analgesic properties. Research suggests that bioisosteric replacements in certain compounds can enhance analgesic activity, and this compound has been part of such studies . It’s a promising area of research for developing new pain management drugs.
Material Science: Advanced Material Synthesis
In material science, this compound’s unique structure could be pivotal in synthesizing advanced materials. Its properties may contribute to the development of new materials with specific desired characteristics.
Organic Chemistry: Synthesis Intermediate
This compound serves as an intermediate in various organic synthesis processes. Its role is crucial in constructing complex organic molecules, which can have multiple applications across different fields of chemistry.
Drug Discovery: CDK7 Inhibitors
The compound is being explored as a potential inhibitor of Cyclin-dependent kinase 7 (CDK7), which is significant in the field of cancer research. CDK7 inhibitors can play a role in the development of targeted cancer therapies .
Chemical Research: Organic Synthesis and Pharmaceutical Intermediates
It is used as an intermediate in laboratory research and development processes, particularly in the synthesis of pharmaceuticals. This highlights its versatility and importance in chemical research .
Biomedical Research: Anticancer Agents
Studies have indicated that derivatives of isoindolin-1-one, which include 4-Bromo-6,7-dimethoxy-isoindolin-1-one, show promise as anticancer agents. This is an active area of research, with the potential for significant impact on cancer treatment strategies .
properties
IUPAC Name |
4-bromo-6,7-dimethoxy-2,3-dihydroisoindol-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO3/c1-14-7-3-6(11)5-4-12-10(13)8(5)9(7)15-2/h3H,4H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBQDJUMLZLHWBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C2CNC(=O)C2=C1OC)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30696096 |
Source
|
| Record name | 4-Bromo-6,7-dimethoxy-2,3-dihydro-1H-isoindol-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30696096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-6,7-dimethoxy-isoindolin-1-one | |
CAS RN |
954239-46-4 |
Source
|
| Record name | 4-Bromo-6,7-dimethoxy-2,3-dihydro-1H-isoindol-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30696096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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